Cas no 339096-97-8 (2-(4-Chlorobenzyl)sulfanyl-4-(trifluoromethyl)-5-pyrimidinecarbonitrile)

• Product Name: 2-(4-Chlorobenzyl)sulfanyl-4-(trifluoromethyl)-5-pyrimidinecarbonitrile
• CAS No: 339096-97-8
• MDL: MFCD00664334
• CID: 4648701
• Update Time: 2025-05-21

2-(4-Chlorobenzyl)sulfanyl-4-(trifluoromethyl)-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorobenzyl)sulfanyl-4-(trifluoromethyl)-5-pyrimidinecarbonitrile

• MDL： MFCD00664334

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(4-Chlorobenzyl)sulfanyl-4-(trifluoromethyl)-5-pyrimidinecarbonitrile

2-(4-Chlorobenzyl)sulfanyl-4-(trifluoromethyl)-5-pyrimidinecarbonitrile: A Comprehensive Overview

2-(4-Chlorobenzyl)sulfanyl-4-(trifluoromethyl)-5-pyrimidinecarbonitrile, also known by its CAS number 339096-97-8, is a highly specialized organic compound with significant applications in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential in drug discovery and development. The structure of this compound is characterized by a pyrimidine ring system substituted with a trifluoromethyl group at the 4-position, a cyano group at the 5-position, and a sulfanyl group attached to a 4-chlorobenzyl moiety at the 2-position. These substituents contribute to its unique chemical properties and biological activity.

The synthesis of 2-(4-Chlorobenzyl)sulfanyl-4-(trifluoromethyl)-5-pyrimidinecarbonitrile involves a series of carefully designed organic reactions. The starting material is typically a pyrimidine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution, while the cyano group can be introduced via nucleophilic addition or cyanation reactions. The sulfanyl group is introduced through a thioether formation reaction, often involving sulfur-based reagents such as thiourea or thiolates. The entire synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 2-(4-Chlorobenzyl)sulfanyl-4-(trifluoromethyl)-5-pyrimidinecarbonitrile as a promising candidate in the development of novel therapeutic agents. Its pyrimidine core is known to exhibit significant bioactivity, particularly in targeting various enzymes and receptors involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, making it a potential candidate for anti-cancer drug development. Additionally, its trifluoromethyl group contributes to enhanced stability and lipophilicity, which are desirable properties for drug molecules.

The sulfanyl group attached to the 4-chlorobenzyl moiety plays a crucial role in modulating the compound's pharmacokinetic properties. This substituent enhances solubility and permeability, which are critical factors for effective drug delivery. Furthermore, the presence of the chlorine atom in the benzyl ring introduces additional electronic effects that can influence the compound's interaction with biological targets. Recent computational studies have demonstrated that this chlorine atom contributes to favorable binding interactions with specific protein domains, thereby enhancing the compound's bioactivity.

In terms of applications, 2-(4-Chlorobenzyl)sulfanyl-4-(trifluoromethyl)-5-pyrimidinecarbonitrile has shown promise in several therapeutic areas. Its ability to inhibit key enzymes involved in inflammation and immune response makes it a potential candidate for anti-inflammatory and immunomodulatory therapies. Additionally, its anti-proliferative activity against cancer cell lines suggests its potential use in oncology drug development. Ongoing research is focused on optimizing its pharmacokinetic profile and evaluating its safety profile in preclinical models.

The development of 2-(4-Chlorobenzyl)sulfanyl-4-(trifluoromethyl)-5-pyrimidinecarbonitrile has been driven by advancements in synthetic chemistry and computational modeling techniques. Researchers have employed state-of-the-art methodologies such as high-throughput screening and structure-based drug design to identify optimal lead compounds. These approaches have significantly accelerated the discovery process and enabled the identification of compounds with superior bioactivity and pharmacokinetic properties.

In conclusion, 2-(4-Chlorobenzyl)sulfanyl-4-(trifluoromethyl)-5-pyrimidinecarbonitrile, with its unique chemical structure and promising biological activity, represents a significant advancement in medicinal chemistry. Its potential applications in drug development underscore the importance of continued research into pyrimidine derivatives and their therapeutic implications. As new insights into its mechanism of action and pharmacokinetic properties emerge, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.